molecular formula C3H6O2Si B14204232 1,5-Dioxa-3-silaspiro[2.3]hexane CAS No. 918402-99-0

1,5-Dioxa-3-silaspiro[2.3]hexane

Cat. No.: B14204232
CAS No.: 918402-99-0
M. Wt: 102.16 g/mol
InChI Key: OPAQTDQZTPHQDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,5-Dioxa-3-silaspiro[23]hexane is a chemical compound with the molecular formula C3H6O2Si It is a spiro compound, meaning it has a unique structure where two rings are connected through a single atom In this case, the silicon atom is the connecting point for the two oxygen-containing rings

Preparation Methods

Synthetic Routes and Reaction Conditions

1,5-Dioxa-3-silaspiro[2.3]hexane can be synthesized through several methods. One common approach involves the reaction of a silicon-containing precursor with an appropriate diol. The reaction typically requires a catalyst to facilitate the formation of the spiro structure. The reaction conditions, such as temperature and solvent, can vary depending on the specific precursor and catalyst used.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process often includes steps such as purification and isolation of the final product to ensure it meets the required specifications for industrial applications.

Chemical Reactions Analysis

Types of Reactions

1,5-Dioxa-3-silaspiro[2.3]hexane can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form silicon-containing oxides.

    Reduction: Reduction reactions can lead to the formation of silicon-hydride species.

    Substitution: The silicon atom in the compound can undergo substitution reactions with various reagents.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride can be used.

    Substitution: Reagents like halogens or organometallic compounds are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silicon dioxide, while reduction can produce silicon-hydride derivatives.

Scientific Research Applications

1,5-Dioxa-3-silaspiro[2.3]hexane has several scientific research applications, including:

    Chemistry: It is used as a building block for the synthesis of more complex silicon-containing compounds.

    Biology: The compound’s unique structure makes it a candidate for studying silicon’s role in biological systems.

    Industry: Used in the production of advanced materials, such as silicon-based polymers and resins.

Mechanism of Action

The mechanism of action of 1,5-Dioxa-3-silaspiro[2.3]hexane involves its interaction with various molecular targets. The silicon atom in the compound can form stable bonds with other atoms, allowing it to participate in a range of chemical reactions. The pathways involved depend on the specific application and the nature of the interacting molecules.

Comparison with Similar Compounds

Similar Compounds

    1,3-Dioxane: A similar compound with two oxygen atoms in a six-membered ring.

    1,3-Dithiane: Contains sulfur atoms instead of oxygen in the ring structure.

    1,3-Oxathiane: Features both oxygen and sulfur atoms in the ring.

Uniqueness

1,5-Dioxa-3-silaspiro[2.3]hexane is unique due to the presence of a silicon atom connecting the two oxygen-containing rings. This structural feature imparts distinct chemical properties and reactivity compared to other similar compounds.

Properties

CAS No.

918402-99-0

Molecular Formula

C3H6O2Si

Molecular Weight

102.16 g/mol

IUPAC Name

1,5-dioxa-3-silaspiro[2.3]hexane

InChI

InChI=1S/C3H6O2Si/c1-4-2-6(1)3-5-6/h1-3H2

InChI Key

OPAQTDQZTPHQDC-UHFFFAOYSA-N

Canonical SMILES

C1OC[Si]12CO2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.